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Cat. No.: B1139545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yttrium oxide silicate (Y₂SiO₅), also known as yttrium oxyorthosilicate, is a ceramic material of

significant interest across various scientific and technological fields. Its unique combination of

thermal, mechanical, and optical properties makes it a promising candidate for applications

ranging from environmental barrier coatings in gas turbines to host materials for phosphors in

advanced lighting and medical imaging. This guide provides a comprehensive overview of the

core physical properties of Y₂SiO₅, with a focus on quantitative data, detailed experimental

methodologies, and the logical relationships between its synthesis, structure, and performance.

Crystallographic Properties
Yttrium oxide silicate primarily crystallizes in a monoclinic structure. The two most commonly

reported space groups are P2₁/c and C2/c. The crystal structure is a key determinant of the

material's anisotropic properties.[1][2][3]

Table 1: Crystallographic Data for Y₂SiO₅
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Property Value Crystal System Space Group

Lattice Parameters (a) 9.144 Å Monoclinic P2₁/c[1]

Lattice Parameters (b) 6.749 Å Monoclinic P2₁/c[1]

Lattice Parameters (c) 6.955 Å Monoclinic P2₁/c[1]

Lattice Parameters (a) 10.41 Å Monoclinic C2/c

Lattice Parameters (b) 6.721 Å Monoclinic C2/c

Lattice Parameters (c) 12.49 Å Monoclinic C2/c

Density (Theoretical) 4.44 g/cm³ - -

Mechanical Properties
Y₂SiO₅ exhibits a unique combination of low shear modulus and hardness, which contributes to

its good damage tolerance and machinability.[4][5][6] These characteristics are particularly

valuable in applications where thermal expansion mismatch with a substrate is a concern.

Table 2: Mechanical Properties of Y₂SiO₅
Property Value

Young's Modulus (E) 134.8 GPa

Shear Modulus (G) 52.8 GPa

Bulk Modulus (K) 134.8 GPa[7]

Poisson's Ratio (ν) 0.27

Vickers Hardness (Hv) 7.8 - 9.0 GPa

Fracture Toughness (K_Ic) 1.5 - 2.5 MPa·m¹/²

Compressive Strength 620 MPa[6]

Flexural Strength 116 - 135 MPa[6]

Thermal Properties
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Yttrium oxide silicate is noted for its high-temperature stability, low thermal conductivity, and a

relatively high coefficient of thermal expansion for a ceramic.[8][9] These properties make it an

excellent candidate for thermal barrier coatings.

Table 3: Thermal Properties of Y₂SiO₅
Property Value Temperature Range

Melting Point ~2000 °C -

Thermal Conductivity 1.40 - 1.86 W/(m·K) Room Temperature

Coefficient of Thermal

Expansion (CTE)
5.0 - 8.36 x 10⁻⁶ K⁻¹ 25 - 1000 °C[8][9]

Thermal Diffusivity 0.5 - 0.7 mm²/s Room Temperature

Specific Heat Capacity 0.5 - 0.6 J/(g·K) Room Temperature

Optical and Dielectric Properties
Y₂SiO₅ is an optical crystal material often used as a host for various rare earth dopants for

applications in phosphors and scintillators.[10] Its dielectric properties also make it a candidate

for certain electronic applications.

Table 4: Optical and Dielectric Properties of Y₂SiO₅
Property Value

Refractive Index (n) 1.82[11]

Optical Band Gap 5.5 - 6.0 eV

Dielectric Constant (k) ~10 - 14

Experimental Protocols
Synthesis and Sintering of Y₂SiO₅ Ceramics
A common method for preparing dense Y₂SiO₅ ceramics is through solid-state reaction

followed by sintering.
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1. Powder Preparation:

Starting Materials: High-purity yttrium oxide (Y₂O₃) and silicon dioxide (SiO₂) powders are

used as precursors.

Milling: The powders are weighed in a stoichiometric ratio (2:1 molar ratio of Y₂O₃ to SiO₂)

and ball-milled in ethanol for 24 hours to ensure homogeneous mixing and reduce particle

size.

Drying and Calcination: The milled slurry is dried and then calcined in air at a temperature

typically ranging from 1400°C to 1600°C for several hours to form the Y₂SiO₅ phase.

2. Sintering:

Pressing: The calcined powder is uniaxially pressed into pellets, followed by cold isostatic

pressing to increase the green body density.

Sintering: The green pellets are then sintered in a furnace at temperatures between 1500°C

and 1700°C for 2-4 hours in an air or inert atmosphere. The heating and cooling rates are

carefully controlled to prevent cracking.

Caption: Workflow for the synthesis and characterization of Y₂SiO₅ ceramics.

Measurement of Mechanical Properties: Vickers
Hardness Test
The Vickers hardness test is a standard method for determining the hardness of ceramic

materials.

Apparatus: A Vickers hardness tester equipped with a diamond indenter in the shape of a

square-based pyramid.

Sample Preparation: The surface of the sintered Y₂SiO₅ sample is polished to a mirror finish

to ensure accurate measurement of the indentation.

Procedure:
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The sample is placed on the tester's stage.

A predetermined load (typically ranging from 1 to 30 kgf) is applied through the indenter

onto the sample surface for a specific dwell time (e.g., 15 seconds).

After the load is removed, the two diagonals of the resulting indentation are measured

using an optical microscope integrated into the tester.

The Vickers hardness (HV) is calculated using the formula: HV = 1.854 * (F/d²), where F is

the applied load and d is the average length of the two diagonals.

Measurement of Thermal Properties: Laser Flash
Method
The laser flash method is a widely used technique for measuring the thermal diffusivity of

materials, from which thermal conductivity can be calculated.

Apparatus: A laser flash apparatus consisting of a laser pulse source, a sample holder within

a furnace, and an infrared (IR) detector.

Sample Preparation: A small, thin disc-shaped sample of Y₂SiO₅ is prepared with parallel

and flat surfaces. The surfaces may be coated with a thin layer of graphite to enhance

emissivity and absorptivity.

Procedure:

The sample is placed in the furnace and heated to the desired measurement temperature.

A short, high-intensity laser pulse is fired at the front face of the sample.

The IR detector records the temperature rise on the rear face of the sample as a function

of time.

The thermal diffusivity (α) is calculated from the time it takes for the rear face to reach half

of its maximum temperature rise (t₁/₂): α = 0.1388 * (L²/t₁/₂), where L is the sample

thickness.
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The thermal conductivity (k) is then calculated using the equation: k = α * ρ * C_p, where ρ

is the density and C_p is the specific heat capacity of the material.

Crystal Structure

Physical Properties
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Y-O & Si-O Bonding
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Caption: Relationship between crystal structure and physical properties of Y₂SiO₅.

Measurement of Optical Properties: Photoluminescence
Spectroscopy
Photoluminescence (PL) spectroscopy is used to investigate the luminescent properties of

Y₂SiO₅, particularly when doped with rare-earth elements.

Apparatus: A spectrofluorometer consisting of an excitation source (e.g., a xenon lamp or a

laser), a monochromator to select the excitation wavelength, a sample holder, and a detector

(e.g., a photomultiplier tube) to measure the emitted light.

Sample Preparation: A powdered or solid sample of Y₂SiO₅ is placed in the sample holder.

Procedure:

The sample is irradiated with a specific excitation wavelength of light.
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The emitted light from the sample is collected, passed through an emission

monochromator, and its intensity is measured by the detector as a function of wavelength.

This process generates an emission spectrum, which reveals the characteristic emission

peaks of the material.

By scanning the excitation wavelength while monitoring a specific emission peak, an

excitation spectrum can be obtained, which provides information about the absorption

characteristics of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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